4',5'-Difluoro-2'-methoxy-biphenyl-4-ol

• Molecular Formula: C13H10F2O2
• Molecular Weight: 236.21 g/mol
• IUPAC Name: 4-(4,5-difluoro-2-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10F2O2/c1-17-13-7-12(15)11(14)6-10(13)8-2-4-9(16)5-3-8/h2-7,16H,1H3
• InChI Key: DJAWRQSQVDGLIH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2=CC=C(C=C2)O)F)F

Description

4',5'-Difluoro-2'-methoxy-biphenyl-4-ol is a useful research compound. Its molecular formula is C13H10F2O2 and its molecular weight is 236.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Difluoro-2-methoxyphenyl-boronic acid (8.8 g, 46.82 mmol) and 4-iodophenol (6.86 g, 31.21 mmol) were suspended in 165 ml of DMF. H2O (40 mL) was added and the mixture was degassed with argon. Finely ground potassium carbonate (13 g, 93.63 mmol) and tetrakis(triphenylphosphine) palladium(0) (1.5 g, 1.29 mmol) were added. The reaction was stirred at 80-85° C. for 1 hr under argon and cooled. The mixture was diluted with ethyl acetate and water. The organic layer was washed with brine, dried and solvents were evaporated. The crude product was purified by flash chromatography, eluting with 0-8% ethyl acetate in hexanes to yield 4′,5′-difluoro-2′-methoxy-biphenyl-4-ol (6.58 g, 89.3%). LR-MS (ES) calculated for C13H10F2O2, 236.22; found m/z 235 (M−H).